Cas no 1424701-37-0 ((E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide)

(E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide structure
1424701-37-0 structure
Product Name:(E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide
CAS No:1424701-37-0
MF:C21H23ClN4O
MW:382.886523485184
CID:6404298
PubChem ID:92463018
Update Time:2025-07-28

(E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide
    • EN300-26610955
    • 1424701-37-0
    • 3-[5-chloro-1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide
    • Z228605148
    • Inchi: 1S/C21H23ClN4O/c1-13-8-9-14(2)19(10-13)26-20(22)18(15(3)25-26)11-16(12-23)21(27)24-17-6-4-5-7-17/h8-11,17H,4-7H2,1-3H3,(H,24,27)/b16-11+
    • InChI Key: BLZPGMXTIUJZCN-LFIBNONCSA-N
    • SMILES: ClC1=C(C(C)=NN1C1C=C(C)C=CC=1C)/C=C(\C#N)/C(NC1CCCC1)=O

Computed Properties

  • Exact Mass: 382.1560391g/mol
  • Monoisotopic Mass: 382.1560391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 70.7Ų

(E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26610955-0.05g
3-[5-chloro-1-(2,5-dimethylphenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide
1424701-37-0 95.0%
0.05g
$246.0 2025-03-20

Additional information on (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide

Comprehensive Guide to (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide (CAS No. 1424701-37-0)

(E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide, with the CAS number 1424701-37-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the chloro-substituted pyrazole ring and the cyanoacrylamide moiety, make it a promising candidate for various applications.

The chemical properties of (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide are characterized by its moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a key intermediate in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents and crop protection chemicals. The presence of the cyclopentyl group and the cyano functionality enhances its reactivity, allowing for further derivatization.

In recent years, the demand for pyrazole-based compounds like (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide has surged due to their versatility in drug discovery. Scientists are particularly interested in their potential as enzyme inhibitors or receptor modulators, which could lead to breakthroughs in treating various diseases. The compound's structural complexity also makes it a valuable subject for computational chemistry studies, where researchers aim to predict its interactions with biological targets.

The synthetic route for CAS No. 1424701-37-0 typically involves multi-step organic reactions, starting from readily available precursors. Optimizing the yield and purity of this compound is a key focus for manufacturers, as it directly impacts its applicability in downstream processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize and validate the compound's identity and quality.

From an industrial perspective, (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide represents a valuable building block for fine chemical synthesis. Its market potential is closely tied to the growing interest in custom synthesis and contract research services, where specialized compounds are in high demand. Companies operating in this space are increasingly focusing on green chemistry approaches to produce such molecules more sustainably.

For researchers working with CAS No. 1424701-37-0, proper handling and storage are essential to maintain the compound's integrity. While not classified as hazardous under standard regulations, it's recommended to follow good laboratory practices when working with this material. The compound's stability profile suggests that it can be stored at room temperature for extended periods without significant degradation, making it convenient for various research applications.

The future outlook for (E)-3-[5-Chloro-1-(2,5-dimethylphenyl)-3-methylpyrazol-4-yl]-2-cyano-N-cyclopentylprop-2-enamide appears promising, particularly in the context of drug discovery pipelines and agrochemical innovation. As computational methods for molecular design continue to advance, compounds with this level of structural sophistication are likely to play increasingly important roles in addressing complex challenges in human health and agriculture.

For those seeking detailed technical information about 1424701-37-0, comprehensive analytical data including spectroscopic characteristics and chromatographic profiles are typically available from specialty chemical suppliers. Researchers are encouraged to consult these resources when planning experiments involving this compound, as understanding its precise physicochemical properties is crucial for successful application in various scientific contexts.

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